Cas no 22423-44-5 (1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-)

1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl- structure
22423-44-5 structure
Product Name:1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
CAS No:22423-44-5
MF:C12H15N3O4
MW:265.265202760696
CID:287418
PubChem ID:272601
Update Time:2025-04-19

1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
    • 1(6h)-pyrimidinepropanoic acid, 2-amino-4-methyl-6-oxo-
    • 3-(2-Amino-4-methyl-6-oxo-6H-pyrimidin-1-yl)-propionic acid
    • 3-(2-amino-4-methyl-6-oxohydropyrimidinyl)propanoic acid
    • 3-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)propanoic acid
    • AC1L5UW4
    • AC1Q6BX1
    • CTK4E2028
    • NSC134527
    • 1-Pentofuranosyl-1,3-dihydro-2H-benzimidazol-2-imine
    • 22423-44-5
    • SCHEMBL6676895
    • NSC-117215
    • DTXSID60945100
    • NSC117215
    • Inchi: 1S/C12H15N3O4/c13-12-14-6-3-1-2-4-7(6)15(12)11-10(18)9(17)8(5-16)19-11/h1-4,8-11,16-18H,5H2,(H2,13,14)
    • InChI Key: QTNZPWVXIDUHLG-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N)=NC2C=CC=CC1=2)O)O

Computed Properties

  • Exact Mass: 265.106
  • Monoisotopic Mass: 265.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 621.9°Cat760mmHg
  • Flash Point: 329.9°C
  • Refractive Index: 1.775
  • PSA: 113.76000
  • LogP: -0.18880
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